Cas no 1251547-89-3 (2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,5-difluorophenyl)acetamide)

• Product Name: 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,5-difluorophenyl)acetamide
• CAS No: 1251547-89-3
• MF: C₁₉H₂₁F₂N₃O₄S
• MW: 425.449550390244
• CID: 5939538
• PubChem ID: 49666443
• Update Time: 2025-10-18

2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,5-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,5-difluorophenyl)acetamide
• 2-[3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(2,5-difluorophenyl)acetamide
• 2-[3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl]-N-(2,5-difluorophenyl)acetamide
• 2-[3-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-(2,5-difluorophenyl)acetamide
• F3406-8823
• 2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(2,5-difluorophenyl)acetamide
• 1251547-89-3
• AKOS005724760

• Inchi： 1S/C19H21F2N3O4S/c20-14-7-8-15(21)16(12-14)22-18(25)13-23-9-5-6-17(19(23)26)29(27,28)24-10-3-1-2-4-11-24/h5-9,12H,1-4,10-11,13H2,(H,22,25)
• InChI Key： ILPSTMBVLAMBPV-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN(CC(NC2C=C(C=CC=2F)F)=O)C1=O)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 425.12208366g/mol
• Monoisotopic Mass: 425.12208366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.2Ų

Additional information on 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,5-difluorophenyl)acetamide

Introduction to 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,5-difluorophenyl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1251547-89-3, specifically named 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,5-difluorophenyl)acetamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric moieties, including the azepane-1-sulfonyl and dihydropyridine functional groups, suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

In the realm of chemical biology, the synthesis and characterization of such complex molecules are pivotal for understanding their mechanisms of action. The azepane ring system, known for its ability to mimic biological structures and enhance binding affinity, plays a crucial role in the compound's pharmacological profile. Furthermore, the 2,5-difluorophenyl moiety introduces electronic and steric properties that can modulate the compound's interactions with biological receptors. These features collectively contribute to the molecule's potential as a lead compound in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such molecules with high precision. Studies have indicated that 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,5-difluorophenyl)acetamide exhibits promising binding properties with various biological targets, including enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for exploring its therapeutic potential in conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The incorporation of the azepane-1-sulfonyl group necessitates specialized synthetic methodologies to achieve the desired regioselectivity. Additionally, the presence of the dihydropyridine core necessitates careful handling to preserve its functional integrity during synthesis. These challenges highlight the importance of advanced synthetic techniques and expertise in the preparation of such complex molecules.

One of the most intriguing aspects of this compound is its potential as a scaffold for further derivatization. By modifying specific functional groups or introducing new moieties, researchers can explore a wide range of biological activities. For instance, replacing the 2,5-difluorophenyl group with other aromatic systems could alter the electronic properties and binding characteristics of the molecule. Such modifications are essential for fine-tuning pharmacological properties and enhancing therapeutic efficacy.

The pharmacological evaluation of 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,5-difluorophenyl)acetamide has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cell proliferation. These findings are particularly significant given the increasing recognition of inflammation as a central mechanism in various diseases. Moreover, preliminary in vivo studies have shown that this compound exhibits good bioavailability and minimal toxicity at therapeutic doses.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the development process for compounds like this one. Predictive models can now identify potential lead candidates based on structural features alone, significantly reducing the time and resources required for experimental validation. This synergy between computational methods and traditional wet chemistry has been instrumental in advancing our understanding of complex molecules like 1251547-89-3.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,5-difluorophenyl)acetamide will undoubtedly play a crucial role in shaping the future of medicine.